Cas no 1807033-16-4 (3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride
• CAS No: 1807033-16-4
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4897570
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-2-4(7(10)11)8(13(15)16)12-5(3)6(9)14/h2,7H,1H3
• InChI Key： ZEEQHTSDSXCOMD-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)C=C(C(F)F)C([N+](=O)[O-])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride

3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl Chloride: A Comprehensive Overview

3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride (CAS No. 1807033-16-4) is a highly specialized organic compound with significant applications in modern chemistry. This compound, characterized by its unique structure, has garnered attention in various research domains due to its versatile properties and potential uses. The molecule consists of a pyridine ring substituted with a difluoromethyl group at position 3, a methyl group at position 5, a nitro group at position 2, and a carbonyl chloride group at position 6. These substituents contribute to its distinctive chemical behavior and reactivity.

The synthesis of 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. The use of transition metal catalysts and advanced reaction conditions has significantly improved the yield and purity of this compound, which is critical for its application in various fields.

One of the most notable applications of 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride is in the field of pharmaceuticals. Its unique structure allows it to serve as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. Researchers have also explored its role in drug delivery systems, where it acts as a carrier for targeted drug release, enhancing therapeutic efficacy while minimizing side effects.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride has found utility in agrochemicals. Its ability to interact with biological systems makes it a valuable component in the development of pesticides and herbicides. Recent studies have demonstrated that certain derivatives of this compound possess potent insecticidal activity, offering a new avenue for pest control without adverse environmental impacts.

The electronic properties of 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride make it an interesting candidate for materials science applications. Its ability to act as an electron-deficient aromatic system renders it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have also investigated its potential as a precursor for advanced materials like graphene derivatives and carbon nanotubes, where its reactivity plays a crucial role in the formation process.

From an environmental perspective, understanding the behavior and fate of 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride is essential for ensuring sustainable practices. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These findings are critical for regulatory bodies to establish safe handling guidelines and disposal methods for this compound.

Looking ahead, the continued exploration of 3-(Difluoromethyl)-5-methyl-2-nitropyridine-6-carbonyl chloride is expected to unlock new possibilities across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists are paving the way for innovative applications that were previously unimaginable. As research progresses, this compound will undoubtedly play an increasingly important role in advancing modern science and technology.